Cas no 27019-02-9 (Benzenebutanoic acid, g-cyano-3-methoxy-g-methyl-)

• Product name: Benzenebutanoic acid, g-cyano-3-methoxy-g-methyl-
• CAS No: 27019-02-9
• MF: C₁₃H₁₅NO₃
• MW: 233.2631
• CID: 287390
• PubChem ID: 261991

Benzenebutanoic acid, g-cyano-3-methoxy-g-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, g-cyano-3-methoxy-g-methyl-
• 4-cyano-4-(3-methoxyphenyl)pentanoic acid
• DTXSID40294209
• 27019-02-9
• NSC95156
• NSC-95156

• Inchi： InChI=1S/C13H15NO3/c1-13(9-14,7-6-12(15)16)10-4-3-5-11(8-10)17-2/h3-5,8H,6-7H2,1-2H3,(H,15,16)
• InChI Key： VFJAQSSXDZVXJE-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(C(CCC(=O)O)(C)C#N)=C1

Computed Properties

• Exact Mass: 233.10525
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 70.32